Cas no 851937-40-1 (7-ethyl-8-(2-ethylpiperidin-1-yl)methyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product name: 7-ethyl-8-(2-ethylpiperidin-1-yl)methyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 851937-40-1
• MF: C₁₇H₂₈N₅O₂
• MW: 334.4365234375
• CID: 6147118
• PubChem ID: 78296000

7-ethyl-8-(2-ethylpiperidin-1-yl)methyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-ethyl-8-(2-ethylpiperidin-1-yl)methyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 7-ethyl-8-[(2-ethylpiperidin-1-yl)methyl]-1,3-dimethylpurine-2,6-dione
• 851937-40-1

• Inchi： 1S/C17H28N5O2/c1-5-12-9-7-8-10-21(12)11-13-18-15-14(22(13)6-2)16(23)20(4)17(24)19(15)3/h12,14H,5-11H2,1-4H3/q+1
• InChI Key： JSIKQVDAIRLCGU-UHFFFAOYSA-N
• SMILES： O=C1C2C(N(C)C(N1C)=O)=NC(CN1CCCCC1CC)=[N+]2CC

Computed Properties

• Exact Mass: 334.22430015g/mol
• Monoisotopic Mass: 334.22430015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.2Ų

Additional information on 7-ethyl-8-(2-ethylpiperidin-1-yl)methyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

7-Ethyl-8-(2-ethylpiperidin-1-yl)methyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 851937-40-1)

The compound 7-Ethyl-8-(2-ethylpiperidin-1-yl)methyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione, identified by the CAS registry number 851937-40-1, is a complex organic molecule with a unique structure that has garnered attention in various fields of chemical research. This compound belongs to the class of purine derivatives, which are known for their diverse biological activities and applications in drug discovery. The molecule's structure is characterized by a purine ring system with multiple substituents, including ethyl groups and a piperidine moiety, which contribute to its pharmacological properties.

Recent studies have highlighted the potential of this compound in the field of antitumor research. Researchers have investigated its ability to inhibit specific enzymes involved in cancer cell proliferation and apoptosis. The presence of the piperidine group in the molecule has been shown to enhance its bioavailability and target specificity, making it a promising candidate for the development of novel anticancer agents. Furthermore, computational modeling studies have revealed that this compound exhibits favorable pharmacokinetic properties, which are essential for its effectiveness as a therapeutic agent.

In addition to its antitumor activity, this compound has also been explored for its potential in neuroprotective applications. Experimental data suggest that it may play a role in modulating neuro-inflammatory responses and protecting neurons from oxidative stress. These findings have opened new avenues for its use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier has been a key factor in these investigations.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, reducing production costs and improving scalability. These improvements have facilitated further research into the compound's properties and applications.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have provided valuable insights into its molecular structure and stability under various conditions. The compound's thermal stability and solubility characteristics have also been evaluated, which are critical factors for its formulation into pharmaceutical products.

In conclusion, the compound 7-Ethyl-8-(2-ethylpiperidin-1-yl)methyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 851937-40-1) represents a significant advancement in the field of purine derivatives. Its unique structure and promising biological activities make it a valuable subject for further research and development in drug discovery. As ongoing studies continue to uncover new insights into its properties and applications, this compound holds great potential for contributing to advancements in medicine and healthcare.